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Compound of Interest

Compound Name: N,N-Dimethylmethacrylamide

CAS No.: 6976-91-6

Cat. No.: B1266367

Get Quote

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

and infrared (IR) spectroscopic analysis of N,N-Dimethylmethacrylamide. Designed for

researchers, scientists, and professionals in drug development, this document details the

expected spectral characteristics, provides comprehensive experimental protocols, and

presents data in a clear, accessible format.

While a complete, experimentally-derived dataset for N,N-Dimethylmethacrylamide is not

readily available in published literature, this guide utilizes data from its close structural analog,

N,N-Dimethylacrylamide, to provide a robust predictive analysis. The spectral differences

arising from the additional α-methyl group in N,N-Dimethylmethacrylamide are discussed to

aid in the interpretation of experimental data.

Chemical Structure and Spectroscopic Correlation
N,N-Dimethylmethacrylamide is a tertiary amide with a methacrylate functional group. Its

structure consists of two methyl groups attached to the nitrogen atom, a carbonyl group, and a

carbon-carbon double bond substituted with a methyl group. This molecular architecture gives
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rise to characteristic signals in both NMR and IR spectroscopy, which are invaluable for its

identification and characterization.

Caption: Chemical structure of N,N-Dimethylmethacrylamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. Both ¹H and ¹³C NMR are essential for the characterization of N,N-
Dimethylmethacrylamide.

¹H NMR Spectroscopy
The ¹H NMR spectrum of N,N-Dimethylmethacrylamide is expected to show distinct signals

for the vinyl protons, the α-methyl protons, and the N-methyl protons. Based on the spectrum of

N,N-Dimethylacrylamide[1][2], the following table summarizes the predicted chemical shifts (δ)

and multiplicities for N,N-Dimethylmethacrylamide in a deuterated chloroform (CDCl₃)

solvent.

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration

Vinyl (=CH₂) 5.3 - 5.7 Multiplet 2H

N-Methyl (N-CH₃) 2.9 - 3.2 Singlet 6H

α-Methyl (C-CH₃) ~1.9 Singlet 3H

Note: The chemical shifts for the N-methyl protons may appear as two distinct singlets due to

restricted rotation around the amide C-N bond.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The

predicted chemical shifts for N,N-Dimethylmethacrylamide, based on data for its acrylamide

analog[2][3] and known substituent effects, are presented below.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Carbonyl (C=O) 168 - 172

Quaternary Vinyl (=C<) 138 - 142

Methylene Vinyl (=CH₂) 115 - 120

N-Methyl (N-CH₃) 35 - 38

α-Methyl (C-CH₃) 18 - 22

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of N,N-Dimethylmethacrylamide is

expected to be dominated by absorptions from the carbonyl group and the carbon-carbon

double bond. The following table outlines the expected vibrational frequencies and their

assignments, drawing comparisons from N,N-Dimethylacrylamide[4][5][6][7][8][9].

Vibrational Mode Expected Frequency (cm⁻¹) Intensity

C-H stretch (sp² and sp³) 2900 - 3100 Medium

C=O stretch (amide) 1640 - 1660 Strong

C=C stretch (alkene) 1610 - 1630 Medium

C-N stretch 1100 - 1200 Medium

=C-H bend (out-of-plane) 900 - 1000 Medium

Experimental Protocols
The following are detailed methodologies for conducting NMR and IR spectroscopic analysis of

N,N-Dimethylmethacrylamide.

NMR Spectroscopy Protocol
4.1.1. Sample Preparation
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For ¹H NMR: Accurately weigh approximately 5-10 mg of N,N-Dimethylmethacrylamide into

a clean, dry vial.

For ¹³C NMR: Accurately weigh approximately 20-50 mg of N,N-Dimethylmethacrylamide
into a clean, dry vial.

Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard to the vial.

Gently swirl or vortex the vial to ensure complete dissolution of the sample.

Using a Pasteur pipette with a cotton wool plug, filter the solution into a clean, dry 5 mm

NMR tube.

Cap the NMR tube securely.

4.1.2. Instrument Parameters and Data Acquisition

Insert the NMR tube into the spectrometer's autosampler or manually into the magnet.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical lock signal.

Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, 1-2

second relaxation delay).

Acquire the ¹³C NMR spectrum using standard acquisition parameters (e.g., 512-1024 scans,

2-5 second relaxation delay).

Process the acquired data by applying Fourier transformation, phase correction, and

baseline correction.

Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H and ¹³C

spectra.
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IR Spectroscopy Protocol (Attenuated Total Reflectance
- ATR)

Instrument Setup: Ensure the ATR accessory is clean and installed in the FTIR spectrometer.

Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This

will be automatically subtracted from the sample spectrum.

Sample Application: Place a small drop (1-2 drops) of N,N-Dimethylmethacrylamide
directly onto the center of the ATR crystal.

Data Acquisition: Lower the ATR anvil to ensure good contact between the sample and the

crystal, if applicable. Acquire the IR spectrum over the desired range (typically 4000-400

cm⁻¹) with a suitable number of scans (e.g., 16-32) for a good signal-to-noise ratio.

Cleaning: After the measurement, clean the ATR crystal thoroughly with a suitable solvent

(e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

analysis of N,N-Dimethylmethacrylamide.
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Workflow for Spectroscopic Analysis of N,N-Dimethylmethacrylamide

Sample Preparation

NMR Spectroscopy IR Spectroscopy

N,N-Dimethylmethacrylamide Sample

Prepare NMR Sample
(CDCl₃ with TMS)

 

Prepare for ATR-FTIR

 

Acquire ¹H NMR Spectrum

 

Acquire ¹³C NMR Spectrum

 

Analyze NMR Data
(Chemical Shifts, Multiplicities)

  

Integrate Spectroscopic Data

 

Acquire IR Spectrum

 

Analyze IR Data
(Vibrational Frequencies)

 

 

Confirm Molecular Structure

 

Click to download full resolution via product page

Caption: A logical workflow for the spectroscopic analysis of N,N-Dimethylmethacrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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